Cas no 1708436-31-0 (4-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile)

• Product Name: 4-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile
• CAS No: 1708436-31-0
• MF: C₇H₈BrN₃O
• MW: 230.061920166016
• CID: 5181541
• Update Time: 2025-10-31

4-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile
• 1H-Pyrazole-3-carbonitrile, 4-bromo-1-(2-methoxyethyl)-

• Inchi： 1S/C7H8BrN3O/c1-12-3-2-11-5-6(8)7(4-9)10-11/h5H,2-3H2,1H3
• InChI Key： JVJBGWWCOCPELC-UHFFFAOYSA-N
• SMILES： N1(CCOC)C=C(Br)C(C#N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile

Introduction to 4-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile (CAS No. 1708436-31-0)

4-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1708436-31-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, a structural motif renowned for its broad biological activity and utility in drug development. The presence of a bromine substituent at the 4-position and a nitrile group at the 3-position, along with an ethoxyethyl side chain at the 1-position, endows this molecule with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further biological evaluation.

The structural features of 4-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile contribute to its potential as a building block in the synthesis of more complex molecules. The bromine atom, for instance, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl structures found in many pharmacologically active agents. The nitrile group can undergo hydrolysis to form a carboxylic acid, providing another pathway for diversification of the molecular scaffold.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives due to their demonstrated efficacy across various therapeutic areas. Pyrazoles exhibit inhibitory activity against enzymes such as dihydrofolate reductase (DHFR), carbonic anhydrase, and tyrosine kinases, among others. The specific substitution pattern in 4-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile may confer selectivity for certain biological targets, making it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In particular, the ethoxyethyl side chain introduces a lipophilic region that can enhance membrane permeability, potentially improving oral bioavailability of derived compounds. This feature is increasingly recognized as critical in modern drug design, where pharmacokinetic properties often dictate the success of a candidate molecule in clinical development. The combination of these structural elements positions 4-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile as a versatile precursor for exploring new chemical entities (NCEs) with potential therapeutic applications.

Recent studies have also demonstrated the utility of pyrazole derivatives in addressing neurological disorders. For example, certain pyrazole-based compounds have shown promise as monoamine oxidase (MAO) inhibitors, which are relevant in the treatment of depression and Parkinson’s disease. The unique electronic distribution arising from the bromine and nitrile substituents in 4-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile may influence its interaction with biological targets, suggesting its potential role in developing next-generation neuromodulators.

The synthesis of 4-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile involves multi-step organic transformations that highlight its synthetic accessibility. The process typically begins with the condensation of appropriate precursors under acidic conditions to form the pyrazole core, followed by functional group manipulations to introduce the bromine atom and ethoxyethyl side chain. Subsequent introduction of the nitrile group via cyanation reactions completes the molecular architecture. This synthetic route underscores the compound’s feasibility for large-scale production if required for industrial applications.

The compound’s physicochemical properties, such as solubility and stability, are also important considerations in its potential application range. While specific data on these properties may not be widely published yet, computational modeling can provide insights into how modifications at different positions might influence these characteristics. For instance, solvent accessibility calculations could guide optimization efforts to enhance solubility or stability for particular formulations.

From a regulatory perspective, 4-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile falls under general chemical substances unless it is further derivatized into a drug candidate that meets specific regulatory thresholds. As such, it can be procured and utilized in research settings without immediate concerns related to special handling requirements. However, researchers should always adhere to standard laboratory practices when handling any chemical substance to ensure safety and reproducibility.

The growing interest in heterocyclic compounds like pyrazoles is driven by their adaptability and predictability in modulating biological pathways. 4-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile, with its well-defined substitution pattern, represents an opportunity for medicinal chemists to explore new chemical spaces. By leveraging modern synthetic methodologies and high-throughput screening techniques, researchers can rapidly assess its biological profile against diverse targets.

In conclusion,4-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile (CAS No. 1708436-31-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic applications for pyrazole derivatives,4-Bromo-1-(2-methoxy-ethyl)-1H-pyrazole-3-carbonitrile may play an important role in developing next-generation drugs across multiple therapeutic domains.